Cas no 391248-14-9 ((9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride)

• Product Name: (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride
• CAS No: 391248-14-9
• MF: C₂₁H₂₅ClN₂O₂
• MW: 372.888404607773
• MDL: MFCD02179398
• CID: 304663
• PubChem ID: 2756494
• Update Time: 2025-10-22

(9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Fmoc-4-(Aminomethyl)piperidine hydrochloride
• (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride
• 1-Piperidinecarboxylicacid, 4-(aminomethyl)-, 9H-fluoren-9-ylmethyl ester, hydrochloride (1:1)
• 9H-Fluoren-9-ylmethyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride
• C21H25ClN2O2
• 4-(Aminomethyl)-1-N-Fmoc-piperidine hydrochloride
• 4-(AMINOMETHYL)-1-N-FMOC-PIPERIDINE HCL
• RP17067
• AB11092
• 4-(Aminomethyl)-1-n-fmoc-pip
• (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate--hydrogen chloride (1/1)
• 4-(Aminomethyl)-1-n-fmoc-piperidine, HCl
• FT-0651804
• AC-9135
• DTXSID30373395
• AKOS005765948
• 4-(Aminomethyl)-1-N-Fmoc-piperidine
• 9H-fluoren-9-ylmethyl 4-(aminomethyl)piperidine-1-carboxylate;hydrochloride
• CS-0171446
• SCHEMBL20188842
• SS-4097
• A13066
• MFCD02179398
• 1-Fmoc-4-(Aminomethyl)piperidine HCl
• (9H-Fluoren-9-yl)methyl4-(aminomethyl)piperidine-1-carboxylatehydrochloride
• 4-(Aminomethyl)-1-Fmoc-piperidine Hydrochloride
• 391248-14-9
• 4-(aminomethyl)-1-N-Fmoc-piperidine hydrochloride, AldrichCPR

• MDL： MFCD02179398
• Inchi： 1S/C21H24N2O2.ClH/c22-13-15-9-11-23(12-10-15)21(24)25-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20;/h1-8,15,20H,9-14,22H2;1H
• InChI Key： XJPZHAOBBSZRGF-UHFFFAOYSA-N
• SMILES： Cl.O(C(N1CCC(CN)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 372.16000
• Monoisotopic Mass: 372.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6

Experimental Properties

• Boiling Point: 509.2 ºC at 760 mmHg
• Flash Point: 261.7 ºC
• PSA: 55.56000
• LogP: 5.04640

(9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride

Introduction to (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate Hydrochloride (CAS No. 391248-14-9)

(9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride (CAS No. 391248-14-9) is a versatile and widely studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-aminomethylpiperidine hydrochloride, is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique structural features and chemical properties make it an essential building block in the development of novel drugs and therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this compound, providing excellent stability and reactivity control during synthetic processes. The piperidine ring, with its nitrogen-containing structure, imparts significant biological activity and pharmacological properties to the molecule. The aminomethyl group further enhances its reactivity and functional versatility, making it a valuable tool in the design of complex organic molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride in the development of new therapeutic agents. Studies have shown that this compound can be effectively utilized in the synthesis of peptides, peptidomimetics, and other bioactive molecules. Its ability to form stable amide bonds and its compatibility with various coupling reagents make it an ideal choice for solid-phase peptide synthesis (SPPS) and solution-phase synthesis.

In the context of drug discovery, (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride has been extensively used in the development of inhibitors for various enzymes and receptors. For instance, it has been employed in the synthesis of inhibitors for proteases, kinases, and G protein-coupled receptors (GPCRs), which are key targets in many diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

One notable application of this compound is in the field of cancer research. Studies have demonstrated that derivatives of (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride can effectively inhibit the activity of specific kinases involved in cell proliferation and survival pathways. These derivatives have shown promising results in preclinical studies, demonstrating significant antitumor activity against various cancer cell lines.

In addition to its role in drug discovery, (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride has also found applications in chemical biology and proteomics research. Its ability to selectively modify proteins and peptides makes it a valuable tool for studying protein-protein interactions and post-translational modifications. Researchers have utilized this compound to develop novel probes for imaging and characterizing protein complexes in living cells.

The synthesis of (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride typically involves several well-established chemical reactions. The first step often involves the protection of the primary amine group using the Fmoc protecting group, followed by the introduction of the aminomethyl functionality through amination reactions. The final step involves deprotection to yield the desired product as a hydrochloride salt.

The purity and quality of (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride are critical for its successful application in research and development. High-purity samples are typically obtained through advanced purification techniques such as column chromatography or crystallization. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to characterize the compound and ensure its identity and purity.

In conclusion, (9H-Fluoren-9-yl)methyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride (CAS No. 391248-14-9) is a highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and chemical properties make it an indispensable tool for researchers working on the development of new drugs and therapeutic agents. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.